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  3. methyl 4-[3-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)-4-hydroxy-5-oxo-1-[(pyridin-3-yl)methyl]-2,5-dihydro-1H-pyrrol-2-yl]benzoate
methyl 4-[3-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)-4-hydroxy-5-oxo-1-[(pyridin-3-yl)methyl]-2,5-dihydro-1H-pyrrol-2-yl]benzoate methyl 4-[3-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)-4-hydroxy-5-oxo-1-[(pyridin-3-yl)methyl]-2,5-dihydro-1H-pyrrol-2-yl]benzoate
Brand Name: Vulcanchem
CAS No.:
VCID: VC0693319
InChI: InChI=1S/C27H22N2O7/c1-34-27(33)18-6-4-17(5-7-18)23-22(24(30)19-8-9-20-21(13-19)36-12-11-35-20)25(31)26(32)29(23)15-16-3-2-10-28-14-16/h2-10,13-14,23,30H,11-12,15H2,1H3/b24-22+
SMILES: COC(=O)C1=CC=C(C=C1)C2C(=C(C3=CC4=C(C=C3)OCCO4)O)C(=O)C(=O)N2CC5=CN=CC=C5
Molecular Formula: C27H22N2O7
Molecular Weight: 486.5 g/mol

methyl 4-[3-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)-4-hydroxy-5-oxo-1-[(pyridin-3-yl)methyl]-2,5-dihydro-1H-pyrrol-2-yl]benzoate

CAS No.:

Cat. No.: VC0693319

Molecular Formula: C27H22N2O7

Molecular Weight: 486.5 g/mol

* For research use only. Not for human or veterinary use.

methyl 4-[3-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)-4-hydroxy-5-oxo-1-[(pyridin-3-yl)methyl]-2,5-dihydro-1H-pyrrol-2-yl]benzoate -

Specification

Molecular Formula C27H22N2O7
Molecular Weight 486.5 g/mol
IUPAC Name (E)-2,3-dihydro-1,4-benzodioxin-6-yl-[2-(4-methoxycarbonylphenyl)-4,5-dioxo-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]methanolate
Standard InChI InChI=1S/C27H22N2O7/c1-34-27(33)18-6-4-17(5-7-18)23-22(24(30)19-8-9-20-21(13-19)36-12-11-35-20)25(31)26(32)29(23)15-16-3-2-10-28-14-16/h2-10,13-14,23,30H,11-12,15H2,1H3/b24-22+
Standard InChI Key NPMLZGSIZGMAFI-ZNTNEXAZSA-N
Isomeric SMILES COC(=O)C1=CC=C(C=C1)C2/C(=C(/C3=CC4=C(C=C3)OCCO4)\[O-])/C(=O)C(=O)N2CC5=C[NH+]=CC=C5
SMILES COC(=O)C1=CC=C(C=C1)C2C(=C(C3=CC4=C(C=C3)OCCO4)O)C(=O)C(=O)N2CC5=CN=CC=C5
Canonical SMILES COC(=O)C1=CC=C(C=C1)C2C(=C(C3=CC4=C(C=C3)OCCO4)[O-])C(=O)C(=O)N2CC5=C[NH+]=CC=C5

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